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Compound of Interest

Compound Name: 6-Bromoisoquinolin-5-amine

Cat. No.: B1603160 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 6-Bromoisoquinolin-5-
amine

Abstract
6-Bromoisoquinolin-5-amine (CAS No. 850198-02-6) is a pivotal heterocyclic building block

in modern medicinal chemistry and organic synthesis.[1] Its unique arrangement of a bromine

atom and an amino group on the isoquinoline scaffold makes it a versatile intermediate for

creating complex molecular architectures.[1] Notably, it has gained prominence as a key

precursor in the development of potent inhibitors for Bromodomain-containing Protein 4

(BRD4), a critical therapeutic target in various cancers.[1] This guide provides a comprehensive

technical overview of the core physical and chemical properties of 6-Bromoisoquinolin-5-
amine, intended for researchers, medicinal chemists, and drug development professionals. We

will delve into its molecular profile, predicted spectroscopic signatures, a plausible synthetic

workflow, and essential safety protocols. The insights herein are synthesized from available

data on the target molecule and closely related analogues to provide a robust predictive

framework for laboratory applications.

Core Molecular Profile
6-Bromoisoquinolin-5-amine is a substituted aromatic heterocycle. The isoquinoline core

provides a rigid scaffold, while the bromine atom at the 6-position serves as a versatile handle

for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), and the amine group at the 5-
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position offers a site for amidation, alkylation, or diazotization reactions. This dual functionality

is highly valuable in constructing diverse chemical libraries for drug discovery.
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6-Bromoisoquinolin-5-amine

Isoquinoline Core

Primary Amine (-NH2)

Bromo Substituent (-Br)

Mass Spectrometry

 Odd M+ (Nitrogen Rule)
 m/z ≈ 223/225 

NMR Spectroscopy
 Ar-H signals

 ~7.0-9.0 ppm 

IR Spectroscopy

 C=C stretch: 1600-1400 cm⁻¹
 C-H stretch: >3000 cm⁻¹ 

 Broad -NH2 singlet
 (solvent dependent) 

 N-H stretch (2 bands):
 3400-3250 cm⁻¹

 N-H bend: 1650-1580 cm⁻¹ 

 Inductive effect on
 adjacent protons 

 Isotopic pattern (M, M+2)
 due to ⁷⁹Br/⁸¹Br 
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6-Bromoisoquinoline HNO₃ / H₂SO₄

(Nitration) 6-Bromo-5-nitroisoquinoline

Fe / HCl or
SnCl₂ / HCl or

H₂, Pd/C
(Reduction)

6-Bromoisoquinolin-5-amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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